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Compound of Interest

Compound Name: 2-(Morpholino)phenylboronic acid

Cat. No.: B151227

This guide provides a comprehensive overview of the safety and handling procedures for 2-
(Morpholino)phenylboronic acid, a compound utilized by researchers, scientists, and
professionals in drug development. The following sections detail hazard classifications,
protective measures, and emergency protocols to ensure its safe use in a laboratory setting.

Hazard Identification and Classification

2-(Morpholino)phenylboronic acid is classified as a combustible solid that is harmful if
swallowed.[1] It is essential to understand the associated hazards to handle this chemical
safely.

Table 1: GHS Classification

Hazard ] .
Hazard Class Category Pictogram Signal Word
Statement
o _ GHSO07
Acute Toxicity H302: Harmful if ] )
4 (Exclamation Warning[1]
(Oral) swallowed
Mark)[1]

Physical and Chemical Properties
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Understanding the physical and chemical properties of a substance is crucial for its proper
handling and storage.

Table 2: Physicochemical Data

Property Value

Empirical Formula C10H14BNO3[1]

Molecular Weight 207.03 g/mol [1]

Form Solid[1]

Flash Point Not applicable[1]

Storage Class Code 11 - Combustible Solids[1]
WGK WGK 3[1]

Safe Handling and Storage

Proper handling and storage are paramount to prevent accidents and exposure.

Precautions for Safe Handling

Personnel should always adhere to the following safety precautions:

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[3]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]

Use in a well-ventilated area and, if necessary, provide appropriate exhaust ventilation where
dust is formed.[3][4]

Conditions for Safe Storage
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To maintain the integrity of the compound and ensure safety, the following storage conditions
should be met:

Store in a cool, dry, and well-ventilated place.[2][3]

Keep the container tightly closed.[2][3]

Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[2]

Store refrigerated.[2]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize
exposure.

Table 3: Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.combi-blocks.com/msds/BB-8418.pdf
https://www.chemicalbook.com/msds/phenylboronic-acid.htm
https://www.combi-blocks.com/msds/BB-8418.pdf
https://www.chemicalbook.com/msds/phenylboronic-acid.htm
https://www.combi-blocks.com/msds/BB-8418.pdf
https://www.combi-blocks.com/msds/BB-8418.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Protection Type

Recommendation

Eye/Face Protection

Wear safety glasses with side-shields
conforming to appropriate government
standards such as EN166 (EU) or NIOSH (US).

Skin Protection

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique (without touching the glove's outer
surface) to avoid skin contact. Dispose of
contaminated gloves after use in accordance
with applicable laws and good laboratory

practices. Wash and dry hands.

Respiratory Protection

Respiratory protection is required when dusts

are generated.

Body Protection

Wear appropriate protective clothing. The type
of protective equipment must be selected
according to the concentration and amount of
the dangerous substance at the specific

workplace.[2]

First-Aid Measures

In case of exposure, immediate and appropriate first-aid is crucial.

Table 4: First-Aid Procedures
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Exposure Route

Procedure

If Swallowed

Rinse mouth with water. Call a POISON
CENTER or doctor if you feel unwell.

In Case of Skin Contact

Immediately wash skin with copious amounts of
water for at least 15 minutes while removing
contaminated clothing and shoes. If irritation

persists, seek medical attention.[2]

In Case of Eye Contact

Immediately flush with plenty of water. After
initial flushing, remove any contact lenses and
continue flushing for at least 15 minutes. Keep
eye wide open while rinsing. Get medical

attention.[2]

If Inhaled

Remove the victim to fresh air. In severe cases

or if symptoms persist, seek medical attention.

[2]

Fire-Fighting Measures

In the event of a fire involving 2-(Morpholino)phenylboronic acid, the following measures

should be taken.

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

e Special Hazards: Hazardous decomposition products formed under fire conditions include

carbon monoxide and nitrogen oxides.[2]

» Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if

necessary.[2]

Accidental Release Measures

For accidental spills, follow these procedures to contain and clean up the material safely.

o Personal Precautions: Use personal protective equipment. Avoid dust formation.[3]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[3]

Visualizing Workflows
Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-
(Morpholino)phenylboronic acid, from initial assessment to disposal.

Preparation Handling & Storage Disposal
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Caption: Workflow for Safe Handling of Chemicals.
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Experimental Protocol: General Compatibility Test

While a specific experimental protocol for safety assessment of 2-(Morpholino)phenylboronic
acid is not detailed in the provided search results, a general workflow for a compatibility test is
visualized below. This type of test is crucial to understand the reactivity of the substance with

other materials.

Setup

Prepare Samples:
- 2-(Morpholino)phenylboronic acid Prepare Control Samples

- Test Materials

Exposure

Combine Compound and Test Material

Incubate under Controlled Conditions
(Temperature, Time)

Analysis

Visual Observation Instrumental Analysis
(e.g., color change, gas formation) (e.g., chromatography, spectroscopy)

Conclusion

Assess Compatibility

Document Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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